Cas no 84401-11-6 (1H-Indole-4-carboxylic acid, phenylmethyl ester)

• Product name: 1H-Indole-4-carboxylic acid, phenylmethyl ester
• CAS No: 84401-11-6
• MF: C₁₆H₁₃NO₂
• MW: 251.27992
• CID: 1823132
• PubChem ID: 12825939

1H-Indole-4-carboxylic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-carboxylic acid, phenylmethyl ester
• benzyl 1H-indole-4-carboxylate
• SCHEMBL7425563
• DTXSID10510842
• benzyl indole-4-carboxylate
• 84401-11-6
• UPIHDKSHKSBWEM-UHFFFAOYSA-N

• Inchi： InChI=1S/C16H13NO2/c18-16(19-11-12-5-2-1-3-6-12)14-7-4-8-15-13(14)9-10-17-15/h1-10,17H,11H2
• InChI Key： UPIHDKSHKSBWEM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)C2=C3C=CNC3=CC=C2

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.1Ų